Acid brown 33
Description
Historical Trajectories and Evolution of Synthetic Dye Research
The development of synthetic dyes marked a pivotal moment in industrial chemistry, fundamentally altering manufacturing processes across numerous sectors. This transition was not merely a substitution of one material for another but a paradigm shift driven by the demands of the Industrial Revolution for consistent, affordable, and readily available colorants.
Until the mid-19th century, the dye industry was almost entirely reliant on natural sources such as plants and insects. britannica.comscribd.com Dyes like alizarin (B75676) from madder root and indigo (B80030) from the Indigofera plant were staples, but their supply could be inconsistent and expensive, creating economic limitations for the burgeoning textile industry of the 1850s. britannica.comresearchpublish.com The era of synthetic dyes began in 1856 with the discovery of Mauveine by William Henry Perkin, derived from coal tar. scribd.comnih.gov This breakthrough catalyzed the development of new synthetic colorants, and by 1900, approximately 90% of industrial dyes were synthetic. britannica.comscribd.com
The azo dyes, characterized by the presence of one or more azo groups (–N=N–), became the most widely used class of synthetic dyes due to their versatility, cost-effectiveness, and the wide range of bright colors they could produce. nih.govnih.gov The first direct azo dye, Congo red, was discovered in 1884. britannica.com The ability to synthesize these dyes on a large industrial scale from coal tar derivatives provided a stable and cheaper alternative to natural dyes, leading to the rapid decline of traditional colorants like alizarin, which was itself synthetically produced by 1869. britannica.comnih.gov
Significance of Acid Brown 33 within the Class of Monoazo Dyes
This compound, also known as C.I. Mordant Brown 33, is classified as a monoazo dye, meaning its molecular structure contains a single azo group. Current time information in Bangalore, IN.worlddyevariety.comemperordye.com This places it within a foundational category of azo dyes that are subjects of academic and industrial study. Its chemical structure consists of 2-Amino-4-nitrophenol undergoing diazotization and then coupling with 2,4-Diaminobenzenesulfonic acid. Current time information in Bangalore, IN.
The significance of this compound lies in its properties as an acid dye. The presence of auxochromes, specifically sulfonic acid groups, makes the dye water-soluble and gives it an affinity for protein fibers such as wool and silk, as well as synthetic polyamides like nylon. nih.govemperordye.comekb.eg The dyeing process relies on the formation of an ionic bond between the anionic dye molecule and cationic groups present in the fiber, a reaction typically carried out in an acidic dye bath. nih.govemperordye.comresearchgate.net Its properties, such as its yellow-brown hue and solubility in water and ethanol, make it a representative example for studying the dyeing mechanisms and performance of monoazo acid dyes. Current time information in Bangalore, IN.worlddyevariety.com
Table 1: Physicochemical Properties of this compound This interactive table summarizes key data for this compound.
| Property | Value | Source |
|---|---|---|
| C.I. Name | Mordant Brown 33, this compound | Current time information in Bangalore, IN.emperordye.com |
| C.I. Number | 13250 | Current time information in Bangalore, IN.emperordye.com |
| CAS Number | 3618-62-0 | Current time information in Bangalore, IN. |
| Chemical Class | Monoazo Dye | Current time information in Bangalore, IN.emperordye.com |
| Molecular Formula | C12H10N5NaO6S | Current time information in Bangalore, IN. |
| Molecular Weight | 375.29 g/mol | Current time information in Bangalore, IN. |
| Appearance | Yellow-brown powder | Current time information in Bangalore, IN.worlddyevariety.com |
| Solubility | Soluble in water (100 g/L at 80°C) and ethanol. Current time information in Bangalore, IN. | Current time information in Bangalore, IN. |
| Manufacturing Precursors | 2-Amino-4-nitrophenol, 2,4-Diaminobenzenesulfonic acid | Current time information in Bangalore, IN. |
Scope of Academic Inquiry into this compound and Related Analogues
Academic research concerning this compound often focuses on its application properties and chemical behavior during the dyeing process. Studies investigate factors that influence its performance, such as the pH of the dye bath, the presence of metal ions, and its sensitivity to acids and alkalis. emperordye.com For instance, the color of the dye can shift toward red in the presence of excess sulfuric acid, while the presence of copper or iron ions can darken the shade. worlddyevariety.comemperordye.com
The scope of inquiry extends to a wide range of related "Acid Brown" dyes, which encompass more complex structures like disazo and polyazo dyes. chemicalbook.comcolorantsgroup.com Research on analogues such as Acid Brown 14 (a disazo dye) and Acid Brown 354 (a double azo-class dye) helps to build a comparative understanding of how molecular structure influences properties like water solubility and fiber affinity. chemicalbook.com Furthermore, the broader field of azo dye research includes contemporary concerns such as their environmental fate and potential for bioremediation, where the structural class (mono-azo vs. di-azo) can influence the effectiveness of microbial degradation. nih.gov The academic investigation of specific compounds like this compound, therefore, provides foundational knowledge that informs the synthesis, application, and environmental stewardship of the entire class of azo dyes.
Properties
CAS No. |
12269-85-1 |
|---|---|
Molecular Formula |
C8H14Ru.C8H12 |
Origin of Product |
United States |
Chemical Synthesis and Structural Elucidation in Research Contexts
Methodologies for Acid Brown 33 Chemical Synthesis
The synthesis of this compound, a monoazo dye, is primarily achieved through a sequence of chemical reactions characteristic of azo dye production. nih.govworlddyevariety.com This process involves diazotization followed by an azo coupling reaction. nih.govtifr.res.innumberanalytics.com
Azo dyes are synthetic compounds containing an azo bond (-N=N-) and are typically synthesized through the diazotization of a primary aromatic amine, which is then coupled with one or more electron-rich nucleophiles like phenols or other amines. nih.gov The diazotization process involves the reaction of an aromatic amine with sodium nitrite (B80452) in an acidic medium, usually at low temperatures (around 0 °C), to form a highly reactive diazonium salt. numberanalytics.comchemistrystudent.com This diazonium salt then acts as an electrophile in the subsequent coupling reaction. jove.com
The coupling reaction is an electrophilic aromatic substitution where the diazonium ion attacks the aromatic ring of a coupling partner. numberanalytics.com For phenols, this reaction is most effective under slightly alkaline conditions (pH > 10 is avoided to prevent the formation of unreactive diazohydroxide), while for amines, the optimal pH range is acidic (5-7). jove.com The resulting azo compound possesses an extended conjugated π electron system, which is responsible for its color. jove.com
In the specific case of this compound (also known as Mordant Brown 33), the synthesis involves the diazotization of 2-Amino-4-nitrophenol. worlddyevariety.com This intermediate is then coupled with 2,4-Diaminobenzenesulfonic acid. worlddyevariety.com
The general laboratory procedure for this type of synthesis requires careful control of reaction conditions. The diazotization step must be carried out at a low temperature to prevent the unstable diazonium salt from decomposing. tifr.res.inchemistrystudent.com The subsequent coupling reaction's pH must be optimized based on the nature of the coupling component to ensure an efficient reaction. jove.com
Below is a data table summarizing the key intermediates and typical reaction conditions for the synthesis of a monoazo dye like this compound.
| Reaction Stage | Key Intermediates/Reagents | Typical Reaction Conditions |
| Diazotization | Primary Aromatic Amine (e.g., 2-Amino-4-nitrophenol), Sodium Nitrite (NaNO₂), Acid (e.g., HCl) | Low temperature (0-5 °C), Acidic medium |
| Coupling | Diazonium Salt, Coupling Component (e.g., 2,4-Diaminobenzenesulfonic acid) | Controlled pH (specific to coupling component), Low temperature |
Structural Characteristics and Molecular Attributes Relevant to Reactivity
The chemical structure of this compound dictates its properties and application suitability. Key features include the monoazo linkage and the presence of specific functional groups on the aromatic rings. worlddyevariety.com
This compound is classified as a monoazo dye, meaning it contains a single azo group (-N=N-) that connects two substituted aromatic ring systems. worlddyevariety.comvulcanchem.com The general structure for monoazo dyes can be represented as Z-N=N–W, where Z and W are typically benzene (B151609) or naphthalene (B1677914) derivatives. nih.gov This azo linkage is the primary chromophore responsible for the dye's color. The specific arrangement of the aromatic rings and their substituents fine-tunes the electronic properties of the conjugated system, thereby determining the exact shade of the dye.
The molecular formula for this compound is C₁₂H₁₀N₅NaO₆S. worlddyevariety.com A significant feature of its structure is the presence of a sulfonic acid group (-SO₃H), which exists as a sodium salt (-SO₃Na) in the final product. vulcanchem.comwikipedia.org This sulfonate group is highly polar and imparts good water solubility to the dye molecule. vulcanchem.commdpi.com Enhanced water solubility is crucial for dyeing processes, allowing the dye to be evenly dispersed in the dye bath. vulcanchem.com
Furthermore, the sulfonate group plays a vital role in the dye's affinity for protein fibers such as wool and silk, as well as for polyamide fibers like nylon. nih.govsamipubco.com In acidic dyeing conditions, the amino groups in these fibers become protonated, creating positive charges. The negatively charged sulfonate groups of the dye molecule can then form strong ionic bonds with these protonated sites on the fiber, leading to good fixation and wash fastness. nih.gov The presence of these groups can also influence the dye's interaction with metal ions, which is relevant for its use as a mordant dye. mcgill.ca
The structural features and their functional implications are summarized in the table below.
| Structural Feature | Functional Implication |
| Monoazo Linkage (-N=N-) | Primary chromophore, responsible for the brown color |
| Substituted Aromatic Rings | Part of the conjugated system, influences the specific shade |
| Sulfonate Group (-SO₃Na) | Enhances water solubility, provides sites for ionic bonding with fibers |
| Hydroxyl (-OH) and Amino (-NH₂) Groups | Act as auxochromes, modifying the color; can participate in binding to fibers |
Environmental Fate and Transformation Mechanisms of Acid Brown 33
Pathways of Environmental Dissipation and Persistence Studies
The complex aromatic structure of azo dyes like Acid Brown 33 makes them generally resistant to natural degradation, leading to their persistence in the environment.
Resistance to Natural Degradation Processes in Aquatic Environments
Azo dyes are known for their stability and resistance to breakdown under natural conditions, a characteristic attributed to their complex chemical structures featuring highly substituted aromatic rings. This inherent stability means they are not easily degraded by conventional wastewater treatment methods or natural aquatic processes asianpubs.orgtandfonline.com. Once released into water bodies, these dyes can persist, posing risks to aquatic ecosystems by reducing sunlight penetration, which in turn affects the photosynthetic activity of aquatic life asianpubs.org. While specific biodegradation studies on this compound are not extensively detailed in the provided research, the general behavior of related azo dyes indicates a tendency towards being recalcitrant and potentially harmful to the aquatic environment tandfonline.com.
Advanced Oxidation Processes (AOPs) for Degradation
Advanced Oxidation Processes (AOPs) represent a class of chemical treatment techniques designed to eliminate persistent organic pollutants from water and wastewater. These methods are effective for degrading complex organic compounds at ambient temperature and pressure through the generation of highly reactive species, most notably hydroxyl radicals (•OH).
Electrochemical Degradation Studies
Electrochemical methods are a prominent type of AOP used for treating dye-laden effluents. These techniques, which include electro-oxidation and electrocoagulation, leverage electrical energy to drive the degradation of pollutants. They are considered promising for solving the environmental problems caused by the discharge of dye effluents researchgate.net.
Electro-Oxidation Mechanisms and Efficacy
Electro-oxidation can degrade pollutants through two primary mechanisms: direct and indirect oxidation. In direct oxidation, pollutants are destroyed directly on the anode surface via electron transfer. In indirect oxidation, a mediator, such as chlorine or hypochlorite (B82951), is generated electrochemically in the solution, which then chemically oxidizes the organic pollutants acs.org. The presence of chloride ions in the wastewater can significantly enhance the degradation process by producing these powerful oxidizing agents ekb.egnih.gov.
Studies on dyes similar to this compound demonstrate the efficacy of this process. For instance, the electro-oxidation of Acid Brown 98 using a Ti/Ru₀.₃Ti₀.₇O₂ anode resulted in 67% Total Organic Carbon (TOC) removal within 60 minutes of electrolysis in a 0.1 M NaCl electrolyte solution doi.org. The degradation typically follows pseudo-first-order kinetics doi.org. The efficiency of color and COD removal increases with higher current density and sodium chloride concentration but decreases with a higher initial dye concentration electrochemsci.org.
Electrocoagulation for Effluent Decolorization
Electrocoagulation (EC) is an effective electrochemical method for removing dyes from wastewater. This process involves the in-situ generation of coagulants through the electrolytic dissolution of a sacrificial anode, typically made of aluminum or iron scirp.org. These metal ions form hydroxides that can remove pollutants through surface complexation and electrostatic attraction ekb.eg. The hydrogen gas bubbles produced at the cathode can also aid in the removal of the resulting flocs through flotation medchemexpress.com.
In studies involving similar brown dyes, EC has proven effective. For example, research on the removal of Acid Brown 14 showed that aluminum anodes were superior to iron for this application scirp.org. The process is capable of achieving nearly complete decolorization and significant COD reduction under optimal conditions scirp.org. The efficiency of the EC process is influenced by parameters such as current density, pH, and electrolyte concentration medchemexpress.com.
Influence of Electrode Materials and Electrolyte Composition
The choice of electrode material and the composition of the electrolyte are critical factors that determine the efficiency and mechanism of electrochemical degradation.
Electrode Materials: Different anode materials exhibit varying levels of effectiveness. "Active" anodes, like those based on RuO₂, and "non-active" anodes, such as lead dioxide (PbO₂) and boron-doped diamond (BDD), have been studied nih.govresearchgate.net. For the degradation of Basic Brown dyes, a lead dioxide (PbO₂) anode showed high electrocatalytic activity, particularly in the presence of NaCl nih.gov. Graphite is another commonly used, inexpensive anode material that has proven effective for the anodic oxidation of dyes like Acid Brown 14 e3s-conferences.org. In one study, the removal efficiency for Acid Brown 14 using different titanium-based electrodes followed the sequence: Ti/TiO₂–RuO₂ > Ti/TiO₂–SnO₂ > Ti/TiO₂–RuO₂–PbO₂ unesp.br.
Electrolyte Composition: The supporting electrolyte plays a crucial role, especially in indirect oxidation processes. The presence of chloride ions (e.g., from NaCl) is often shown to be highly effective, leading to the generation of active chlorine and hypochlorite ions, which are powerful oxidizing agents that accelerate dye degradation nih.govunesp.br. In a study on a basic brown dye, the highest electrocatalytic activity was achieved with NaCl as the electrolyte, whereas performance was poor in H₂SO₄ due to the absence of chloride and potential electrode poisoning nih.gov. The concentration of the electrolyte also matters; increasing NaCl concentration generally enhances decolorization efficiency ekb.egelectrochemsci.org.
Below is an interactive table summarizing findings on the electrochemical degradation of various brown dyes, illustrating the influence of different operational parameters.
| Dye Studied | Method | Anode Material | Electrolyte | Key Findings |
| Acid Brown 98 | Electro-oxidation | Ti/Ru₀.₃Ti₀.₇O₂ | NaCl, Na₂SO₄ | Degradation increased with lower pH and higher NaCl concentration. 67% TOC removal in 60 min with 0.1 M NaCl. doi.org |
| Acid Brown 14 | Electrocoagulation | Aluminum, Iron | - | Aluminum anode was superior to iron for color removal. scirp.org |
| Basic Brown Dye | Electro-oxidation | Lead dioxide (PbO₂) | NaCl, NaOH, H₂SO₄ | Highest activity achieved with NaCl due to indirect oxidation by hypochlorite. nih.gov |
| Acid Brown 14 | Anodic Oxidation | Graphite | NaCl | Maximum color removal achieved after 70 minutes at 79 mA/cm² current density. e3s-conferences.org |
| Brown HT | Electrocoagulation | Iron | NaCl | Iron electrodes were effective; complete decolorization achieved in ~30 min at pH 10. ekb.eg |
Photocatalytic Degradation Research
The transformation of this compound through photocatalysis represents a significant area of research in advanced oxidation processes (AOPs). This method utilizes light energy to activate a catalyst, initiating the degradation of the dye molecule.
Heterogeneous Photocatalysis with Semiconductor Materials (e.g., TiO2, Carbon Dots)
Heterogeneous photocatalysis employs semiconductor materials, which, upon activation by light, generate reactive species that degrade pollutants. Carbon dots (CDs), in particular, have been investigated as effective photocatalysts for the decomposition of acid dyes.
In one study, nitrogen-doped carbon quantum dots were synthesized through a simple hydrothermal process using milk. kashanu.ac.irkashanu.ac.ir These CDs were then used to study the degradation of an acid brown dye. The experiment involved adding 0.1 g of the carbon dots to a solution containing 0.022 g of the dye in 250 ml of water. kashanu.ac.ir Upon exposure to ultraviolet radiation, the dye molecules were completely degraded within 30 minutes. kashanu.ac.irkashanu.ac.ir This high efficiency is attributed to the strong photocatalytic activity of the synthesized carbon dots. kashanu.ac.ir
While specific studies on this compound with titanium dioxide (TiO₂) are limited, the combination of TiO₂ with carbon dots is a well-established strategy to enhance photocatalytic performance. mdpi.comugm.ac.id Carbon dots can act as photosensitizers for TiO₂, extending its light absorption into the visible range. mdpi.com They also improve the process by trapping charge carriers and hindering the rapid recombination of photo-generated electron-hole pairs, which is a common limitation of using TiO₂ alone. mdpi.com The porous structure of composite materials like TiO₂/CD nanoflowers provides a larger surface area, which further enhances photocatalytic activity by preventing the aggregation of the carbon materials. mdpi.com
| Parameter | Value/Condition | Source |
| Photocatalyst | Nitrogen-doped Carbon Dots (from milk) | kashanu.ac.ir, kashanu.ac.ir |
| Dye Concentration | 0.022 g in 250 ml water | kashanu.ac.ir |
| Catalyst Dosage | 0.1 g | kashanu.ac.ir |
| Radiation Source | Ultraviolet (UV) light | kashanu.ac.ir, kashanu.ac.ir |
| Degradation Time | 30 minutes | kashanu.ac.ir, kashanu.ac.ir |
| Result | Complete decomposition of the dye | kashanu.ac.ir, kashanu.ac.ir |
Role of Reactive Oxygen Species and Radical Formation in Degradation
The mechanism behind photocatalytic degradation is centered on the formation of highly reactive oxygen species (ROS). wikipedia.org When a semiconductor catalyst like carbon dots is exposed to ultraviolet light, the energy excites electrons, creating electron-hole pairs. kashanu.ac.irkashanu.ac.ir These pairs react with water and oxygen in the solution to produce ROS, such as hydroxyl radicals (•OH) and superoxide (B77818) anions (O₂⁻). wikipedia.orgnih.gov
These ROS are powerful oxidizing agents that attack the dye molecules. kashanu.ac.irkashanu.ac.ir The hydroxyl radical, in particular, is an extremely reactive and non-selective oxidant capable of breaking down the complex aromatic structure of azo dyes like this compound. wikipedia.org The process is a radical-based mechanism where the ROS initiate a chain of reactions, leading to the cleavage of the azo bonds (–N=N–) and the aromatic rings, ultimately mineralizing the dye into simpler, less harmful compounds like carbon dioxide and water. kashanu.ac.irkashanu.ac.ir The generation of hydrogen peroxide (H₂O₂) is also a key step, as its decomposition, often catalyzed by metal ions in a Fenton-like reaction, is a major source of hydroxyl radicals. wikipedia.orgasm.org
Fenton-like Processes and Sonochemical Degradation
Fenton-like processes and sonochemistry are other advanced oxidation processes that have proven effective for the degradation of recalcitrant dyes. These methods often involve the generation of powerful hydroxyl radicals to break down the pollutant molecules.
**3.2.3.1. Application of Ultrasound and Fenton Reagents (e.g., Fe₂O₃/H₂O₂) **
The combination of ultrasonic irradiation with Fenton-like reagents creates a synergistic effect that significantly enhances dye degradation. While research specifically on this compound is scarce, studies on similar dyes such as Acid Brown 348 and Acid Brown 83 demonstrate the efficacy of this approach.
In a study on Acid Brown 348, a Fenton-like reagent composed of fly ash (which contains iron oxides like Fe₂O₃) and hydrogen peroxide (H₂O₂) was used in conjunction with ultrasound. asianpubs.orgasianpubs.org The process was most effective under acidic conditions (pH 2.5), achieving a 96% removal of the dye. asianpubs.orgasianpubs.org Ultrasound promotes the reaction by enhancing the decomposition of the iron-peroxide complex, which leads to a greater production of hydroxyl radicals (•OH). asianpubs.org The degradation efficiency with the combined ultrasound and Fenton-like reagent (84% in 120 minutes) was substantially higher than with stirring alone (57%). asianpubs.org
Similarly, the degradation of Acid Brown 83 was investigated using ultrasound with a classic Fenton system (Fe(II)/H₂O₂/H₂SO₄). mdpi.com The application of ultrasound significantly accelerated the degradation process in all tested scenarios, with the combined US/Fenton method yielding the best results. mdpi.com This combination achieved a 95% degradation of Acid Brown 83. mdpi.com These findings indicate that the sono-Fenton process is a powerful method for breaking down the stable structures of acid brown dyes.
| Dye Studied | Reagents | Key Conditions | Degradation Achieved | Source |
| Acid Brown 348 | Ultrasound / Fly Ash (Fe₂O₃) / H₂O₂ | pH: 2.5, Temp: 40°C, Time: 140 min | 96% | asianpubs.org, asianpubs.org |
| Acid Brown 83 | Ultrasound / Fe(II) / H₂O₂ / H₂SO₄ | Acidic Medium | 95% | mdpi.com |
Biological and Bioremediation Approaches for Dye Transformation
Bioremediation offers an environmentally friendly and cost-effective alternative for treating dye-laden wastewater. This approach utilizes the metabolic capabilities of microorganisms and their enzymes to transform or completely degrade pollutants.
Microbial and Enzymatic Degradation of Azo Dyes (e.g., Laccase Activity)
Azo dyes, including this compound, are generally resistant to conventional biological treatment methods due to their complex structure and synthetic origin. tandfonline.com However, certain microorganisms, particularly fungi, have demonstrated a remarkable ability to degrade these compounds. White-rot fungi are especially effective as they secrete powerful extracellular enzymes capable of breaking down a wide range of recalcitrant pollutants. tandfonline.comnih.gov
Among these enzymes, laccases are of significant interest for dye degradation. tandfonline.comnih.gov Laccases are multi-copper oxidases that catalyze the oxidation of various phenolic and non-phenolic compounds, making them highly suitable for transforming complex aromatic dyes. nih.govcore.ac.uk The enzyme acts on the dye molecule, initiating cleavage of the chromophoric azo bond and degradation of the aromatic structure, leading to decolorization and detoxification. nih.gov The suitability of laccases for treating textile effluents has been well-documented. core.ac.uk
Given that the dyeing process for materials like wool often occurs in acidic conditions (pH 3.8 to 4.4), the use of acid-stable laccases is crucial for treating the resulting effluent effectively. core.ac.uk Research has focused on identifying and characterizing such enzymes from various microbial sources. core.ac.uk
| Microbial Source Type | Examples | Relevance to Dye Degradation | Source |
| White-Rot Fungi | Pycnoporus cinnabarinus, Phanerochaete chrysosporium | Abundant producers of extracellular laccases and other ligninolytic enzymes capable of degrading complex dyes. | tandfonline.com, nih.gov |
| Other Fungi | Sclerotium rolfsii, Aspergillus oryzae | Source of acid-stable laccases with potential for treating acidic dye effluents. | core.ac.uk, rsc.org |
| Bacteria | Bacillus subtilis, Marinomonas mediterranea | Produce laccases that are often more stable at higher temperatures and wider pH ranges compared to fungal laccases. | rsc.org |
Parametric Analysis of Degradation Efficiency
The efficiency of degradation processes for this compound, also known as Mordant Brown 33, is influenced by several key operational parameters. curresweb.commade-in-china.comxrdyes.comworlddyevariety.com Understanding these parameters is crucial for optimizing the removal of this dye from wastewater.
The degradation of this compound is significantly affected by the pH of the solution, the operating temperature, and the initial concentration of the dye.
pH: The pH of the medium plays a critical role in the photocatalytic degradation of this compound. Studies on Mordant Brown RH33 (a synonym for this compound) have shown that the degradation process is more effective in an acidic environment. curresweb.com Specifically, an increase in photodegradation is observed at a pH of 3. curresweb.com Conversely, the degradation efficiency decreases in basic conditions, such as at a pH of 10. curresweb.com This is because the surface charge of the photocatalyst and the charge of the dye molecule are influenced by the pH, which in turn affects the adsorption of the dye onto the catalyst surface, a key step in the photocatalytic degradation process. curresweb.com
Initial Dye Concentration: While the initial concentration of a dye generally impacts its degradation rate, specific data on how the initial concentration of this compound affects its degradation efficiency is not detailed in the available research. However, in a study using carbon dots for the photocatalytic degradation of "Acid brown," it was noted that the dye molecules were completely decomposed after 30 minutes of irradiation. kashanu.ac.ir
Table 1: Effect of pH on the Photocatalytic Degradation of Mordant Brown RH33 (this compound)
| pH | Degradation Efficiency |
|---|---|
| 3 | Increased |
| 10 | Decreased |
Data derived from studies on Mordant Brown RH33. curresweb.com
Identification of Degradation Products and Reaction Intermediates
The identification of intermediate compounds and final degradation products is essential for understanding the transformation pathway of a pollutant and assessing the potential toxicity of the treated effluent. However, specific studies identifying the degradation products and reaction intermediates formed during the breakdown of this compound could not be found in the reviewed literature.
Adsorptive Removal Technologies for Acid Brown 33 from Aqueous Solutions
Development and Characterization of Novel Adsorbent Materials
The effectiveness of the adsorption process is directly linked to the properties of the adsorbent material. researchgate.net Research has focused on developing low-cost, highly efficient adsorbents from various precursors, characterized by properties such as high surface area, specific functional groups, and porous structures. researchgate.netresearchgate.net
Biopolymers are attractive materials for wastewater treatment due to their biodegradability and abundance. mdpi.com Cellulose (B213188) acetate (B1210297), a widely available biopolymer, has been modified to enhance its adsorption capabilities. mdpi.com One such modification involves the amination of cellulose acetate to produce aminized cellulose acetate nanofibers. semanticscholar.orgiwaponline.com
The synthesis process involves preparing cellulose acetate nanofibers which are then treated to introduce amine functional groups onto their surface. semanticscholar.org This amination process imparts hydrophilic and alkaline properties to the nanofibers. semanticscholar.org Characterization using techniques like Fourier-transform infrared spectroscopy (FTIR) confirms the addition of amine groups to the cellulose acetate structure. researchgate.net These amine groups provide active sites for the adsorption of anionic dyes like Acid Brown 33, enhancing the material's removal efficiency. semanticscholar.org Studies on the removal of the similar Acid Brown 354 dye have shown that these aminized nanofibers are effective adsorbents. semanticscholar.orgiwaponline.com
Activated carbons are highly versatile adsorbents known for their extensive surface area, microporous structure, and high adsorption capacity. researchgate.net A cost-effective and sustainable approach is to produce activated carbon from abundant, low-cost agricultural biomass waste, such as Azolla Pinnate seaweed, coffee husks, and fruit fibers. researchgate.netscielo.brgnest.orgmdpi.com
The preparation typically involves a two-step process: carbonization followed by activation. gnest.org The biomass precursor is first carbonized by heating in an inert atmosphere to remove volatiles. gnest.org The resulting char is then 'activated', either physically (using steam or CO₂) or chemically (using agents like sulfuric acid, phosphoric acid, or zinc chloride), to develop a porous structure and increase the surface area. gnest.orgmdpi.comrsc.org For instance, activated carbon from Azolla Pinnate, prepared via chemical activation with sulfuric acid, has proven effective in adsorbing Acid Brown. gnest.org Characterization of these materials reveals a homogeneous, predominantly mesoporous structure with a high Brunauer-Emmett-Teller (BET) surface area, which is crucial for effective dye adsorption. gnest.org The presence of various surface functional groups further facilitates the binding of complex dye molecules. rsc.org
Inorganic materials, particularly those based on silica (B1680970) and metal oxides, are also prominent in dye adsorption research. nih.gov Silica-based adsorbents are noted for their large specific surface area, ordered structure, and the ease with which their surface can be functionalized. nih.govplos.org Functionalized silica monolith particles have been synthesized and used for the removal of Acid Brown-340, a dye similar to this compound. wecmelive.comchemrxiv.org
These materials are often prepared via a sol-gel process, which allows for the creation of adsorbents with desirable properties like enlarged surface area, high permeability due to a monolith-like nature, and significant mechanical strength across various pH levels. wecmelive.comchemrxiv.org The surface of silica can be modified with amine groups or other functionalities to enhance its affinity for specific pollutants. plos.org Metal oxide composites, such as those incorporating iron oxide, can be combined with silica to create adsorbents with magnetic properties, facilitating easy separation from water after the treatment process. plos.org The combination of a high surface area and tailored surface chemistry makes these materials effective for capturing dye molecules from aqueous solutions. wecmelive.comrsc.org
Adsorption Process Optimization and Modeling
To efficiently design and operate an adsorption system, it is crucial to understand how various process parameters interact and to model the kinetics of the adsorption process.
The efficiency of dye removal is significantly affected by several operational parameters. Optimizing these factors is key to maximizing adsorption capacity. mdpi.comdeswater.com
Adsorbent Dose: The amount of adsorbent used is a critical factor. Initially, increasing the adsorbent dose leads to a higher percentage of dye removal because more active sites are available for adsorption. ajrconline.org However, beyond a certain point, the removal efficiency may plateau as the number of available dye molecules becomes the limiting factor. ajrconline.org For example, in the removal of Bismark Brown, an adsorbent dose of 0.5 g was found to be sufficient, with further increases not causing significant improvement. ajrconline.org For Acid Brown-340, an optimal dose of 0.06 g was identified. wecmelive.comchemrxiv.org
Contact Time: Adsorption is a time-dependent process. The removal of dye is typically rapid at the beginning due to the abundance of vacant sites on the adsorbent surface. mdpi.com The rate then slows down as these sites become occupied, eventually reaching equilibrium where the dye concentration in the solution remains constant. wecmelive.com The optimal contact time for the adsorption of Acid Brown-340 onto a silica-based adsorbent was found to be 75 minutes wecmelive.comchemrxiv.org, while equilibrium for Bismark Brown on activated carbon was reached in 180 minutes. ajrconline.org
Solution pH: The pH of the aqueous solution is one of the most influential parameters, as it affects both the surface charge of the adsorbent and the ionization of the dye molecule. wecmelive.com For acid dyes like this compound, which are anionic, adsorption is generally favored in acidic conditions. wecmelive.comiwaponline.com At low pH, the adsorbent surface becomes positively charged, which enhances the electrostatic attraction with the negatively charged dye anions. wecmelive.com Studies on similar acid dyes consistently show maximum adsorption at a low pH, typically between 2 and 5. wecmelive.comiwaponline.comrsc.orgnih.gov
Temperature: Temperature can influence the adsorption process in various ways. An increase in temperature can enhance the diffusion rate of dye molecules and may indicate an endothermic adsorption process, where adsorption capacity increases with temperature. thescipub.com Conversely, for some systems, adsorption is an exothermic process, and an increase in temperature leads to a decrease in removal efficiency. iwaponline.comnih.gov For instance, the removal of Acid Brown 354 was found to decrease with increasing temperature iwaponline.com, while the adsorption of other dyes increased, indicating an endothermic process. thescipub.com
Table 1: Optimal Conditions for Acid Dye Removal
| Parameter | Dye | Adsorbent | Optimal Value | Source(s) |
|---|---|---|---|---|
| Adsorbent Dose | Acid Brown-340 | Silica Monolith | 0.06 g | wecmelive.com, chemrxiv.org |
| Contact Time | Acid Brown-340 | Silica Monolith | 75 min | wecmelive.com, chemrxiv.org |
| pH | Acid Brown 354 | Aminized Cellulose Acetate | 2 | iwaponline.com |
| pH | Acid Brown-340 | Silica Monolith | 2 | wecmelive.com, chemrxiv.org |
| Temperature | Acid Brown 354 | Aminized Cellulose Acetate | 25 °C | iwaponline.com |
To understand the mechanism of adsorption, the experimental data is often fitted to kinetic models. The most commonly used models are the pseudo-first-order and pseudo-second-order models. isdsnet.commdpi.com
The pseudo-first-order model assumes that the rate of occupation of adsorption sites is proportional to the number of unoccupied sites, generally describing the initial stages of adsorption. isdsnet.comugm.ac.id The linear form of the equation is:
log(qₑ - qₜ) = log(qₑ) - (k₁/2.303)t
where qₑ (mg/g) and qₜ (mg/g) are the amounts of dye adsorbed at equilibrium and at time t (min), respectively, and k₁ (min⁻¹) is the rate constant of the pseudo-first-order model. ugm.ac.id
The pseudo-second-order model assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. psu.edu The linear form of this model is:
t/qₜ = 1/(k₂qₑ²) + (1/qₑ)t
where k₂ (g/mg·min) is the rate constant of the pseudo-second-order model. ugm.ac.id
Numerous studies on the adsorption of acid dyes, including Acid Brown 214 and 354, have found that the experimental data fits the pseudo-second-order model better than the pseudo-first-order model. semanticscholar.orgiwaponline.comniscpr.res.inpjoes.com This is indicated by a higher correlation coefficient (R²) value, suggesting that chemisorption is a significant part of the adsorption mechanism. gnest.orgisdsnet.com
Table 2: Comparison of Kinetic Models for Acid Dye Adsorption
| Adsorbent | Dye | Kinetic Model | Correlation Coefficient (R²) | Conclusion | Source(s) |
|---|---|---|---|---|---|
| Aminized Cellulose Acetate | Acid Brown 354 | Pseudo-Second-Order | High (exact value not specified) | Best fit, indicates chemical adsorption | semanticscholar.org, iwaponline.com |
| Fluorene functionalized SBA-15 | Acid Brown 214 | Pseudo-Second-Order | High (exact value not specified) | Best fit, equilibrium reached in 5 min | niscpr.res.in |
| Activated Carbon (Azolla Pinnate) | Acid Brown | Pseudo-Second-Order | > Pseudo-First-Order | Best explanation of kinetics | gnest.org |
| Enteromorpha prolifera | Acid Bordeaux B | Pseudo-Second-Order | > Pseudo-First-Order | Suitable to describe the process | pjoes.com |
Adsorption Isotherms: Langmuir and Freundlich Models
Adsorption isotherms are fundamental to describing the interaction between an adsorbate and an adsorbent. They provide insight into the distribution of adsorbate molecules between the liquid and solid phases at equilibrium. For the removal of this compound, the Langmuir and Freundlich models are commonly employed to analyze experimental data and understand the nature of the adsorption process.
The Langmuir isotherm model posits that adsorption takes place on a homogeneous surface where all adsorption sites are identical and energetically equivalent, leading to the formation of a single molecular layer (monolayer) on the adsorbent surface. The model assumes that there are no interactions between the adsorbed molecules. A key parameter derived from this model is the maximum adsorption capacity (qmax), which represents the highest possible amount of solute that can be adsorbed per unit mass of the adsorbent. The favorability of the Langmuir isotherm is often assessed using a dimensionless separation factor, RL. An RL value between 0 and 1 indicates favorable adsorption.
The Freundlich isotherm is an empirical model that applies to adsorption on heterogeneous surfaces with a non-uniform distribution of heat of adsorption and affinities. Unlike the Langmuir model, it does not assume a monolayer capacity and is suitable for describing multilayer adsorption. The Freundlich constant n is an indicator of adsorption intensity or surface heterogeneity; a value of n greater than 1 suggests favorable adsorption conditions.
Studies comparing these models for this compound adsorption have shown varied results depending on the adsorbent material. For instance, the adsorption of this compound onto amine-functionalized magnetic nanoparticles was found to be well-described by the Langmuir model, as indicated by a higher correlation coefficient (R²) value compared to the Freundlich model. This suggests a homogeneous, monolayer adsorption process on this specific adsorbent.
Table 1: Langmuir and Freundlich Isotherm Parameters for this compound Adsorption
| Adsorbent Material | Isotherm Model | qmax (mg/g) | KL (L/mg) | KF ((mg/g)(L/mg)¹/ⁿ) | n | R² |
| Amine-functionalized magnetic nanoparticles | Langmuir | 142.86 | 0.136 | - | - | 0.998 |
| Amine-functionalized magnetic nanoparticles | Freundlich | - | - | 25.35 | 2.84 | 0.985 |
| Magnetic Fe₃O₄/LDH/bio-char composite | Langmuir | 169.8 | 0.322 | - | - | 0.998 |
| Magnetic Fe₃O₄/LDH/bio-char composite | Freundlich | - | - | 66.8 | 4.31 | 0.894 |
Thermodynamic Parameters of Adsorption (Enthalpy, Entropy, Gibbs Free Energy)
Thermodynamic analysis is crucial for determining the spontaneity, feasibility, and nature of the adsorption process. The key thermodynamic parameters—Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°)—are calculated to provide this information.
Gibbs Free Energy (ΔG°) : A negative ΔG° value indicates that the adsorption process is spontaneous and thermodynamically favorable. More negative values imply a stronger driving force for adsorption.
Enthalpy (ΔH°) : The sign of ΔH° distinguishes between endothermic (positive value) and exothermic (negative value) processes. An endothermic process is favored by an increase in temperature, while an exothermic one is favored by a decrease in temperature.
Entropy (ΔS°) : A positive ΔS° value suggests an increase in randomness at the solid-liquid interface during the adsorption process, which can be due to the release of water molecules from the adsorbent surface.
For the adsorption of this compound onto a magnetic Fe₃O₄/LDH/bio-char composite, the calculated ΔG° values were negative at all tested temperatures (298 K, 308 K, and 318 K), confirming the spontaneous nature of the adsorption. The positive value of ΔH° (24.31 kJ/mol) revealed the process to be endothermic, indicating that higher temperatures facilitate the removal of the dye. Furthermore, the positive ΔS° value (101.2 J/mol·K) suggested an increase in disorder at the interface during adsorption.
Table 2: Thermodynamic Parameters for this compound Adsorption on Magnetic Fe₃O₄/LDH/bio-char composite
| Temperature (K) | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (J/mol·K) |
| 298 | -5.87 | 24.31 | 101.2 |
| 308 | -6.88 | 24.31 | 101.2 |
| 318 | -7.89 | 24.31 | 101.2 |
Reusability and Regeneration Studies of Adsorbent Materials
The economic feasibility and environmental impact of an adsorption system are heavily influenced by the ability to regenerate and reuse the adsorbent material. An ideal adsorbent should not only have a high adsorption capacity but also be stable and easily regenerated for multiple cycles without a significant loss in performance. This reduces operational costs and minimizes the generation of solid waste.
Regeneration is typically achieved by treating the dye-laden adsorbent with an eluting agent, such as an acidic or basic solution, to desorb the adsorbate. For anionic dyes like this compound, alkaline solutions like sodium hydroxide (B78521) (NaOH) are often effective eluents.
The reusability of a magnetic Fe₃O₄/LDH/bio-char composite for this compound removal has been investigated. After the initial adsorption, the composite was treated with a NaOH solution to desorb the dye and then reused for subsequent cycles. The study demonstrated excellent reusability, with the removal efficiency remaining above 92% even after five consecutive adsorption-desorption cycles. This high stability highlights the potential of this composite for practical applications in wastewater treatment.
Table 3: Reusability of Magnetic Fe₃O₄/LDH/bio-char Composite for this compound Removal
| Cycle Number | Removal Efficiency (%) |
| 1 | 98.7 |
| 2 | 97.2 |
| 3 | 96.5 |
| 4 | 94.8 |
| 5 | 92.3 |
Analytical Methodologies for Acid Brown 33 Research
Spectroscopic Techniques for Quantification and Characterization
Spectroscopic methods are fundamental in the study of Acid Brown 33, providing rapid and non-destructive analysis of its concentration and chemical structure.
UV-Visible Spectroscopy for Concentration Monitoring and Purity Assessment
UV-Visible spectroscopy is a cornerstone technique for the quantitative analysis of this compound in aqueous solutions. mt.comtechnologynetworks.com This method is based on the principle that the dye absorbs light in the ultraviolet and visible regions of the electromagnetic spectrum. technologynetworks.com The intensity of the absorption is directly proportional to the concentration of the dye, a relationship described by the Beer-Lambert law.
Researchers utilize UV-Vis spectrophotometers to measure the absorbance of this compound solutions at its wavelength of maximum absorbance (λmax). mt.com For instance, in studies of dye degradation, the concentration of Acid Brown 83 (a related azo dye) was determined by monitoring its absorbance at a specific wavelength, with a calibration curve used to correlate absorbance to concentration. mdpi.com This allows for the real-time monitoring of dye concentration during various treatment processes, such as adsorption or advanced oxidation. mdpi.comwecmelive.com The purity of a dye sample can also be assessed by examining its absorption spectrum for the presence of extraneous peaks that would indicate impurities. mt.comtechnologynetworks.com
A typical application involves creating a calibration curve by measuring the absorbance of a series of standard solutions of known this compound concentrations. This curve then serves as a reference to determine the concentration of unknown samples. For example, a calibration curve for Acid Brown 354 was generated at a wavelength of 440 nm to quantify its concentration in experimental solutions. researchgate.net
Table 1: Application of UV-Visible Spectroscopy in Azo Dye Analysis
| Parameter | Description | Reference |
|---|---|---|
| Principle | Measures the absorption of UV and visible light by the dye molecule. | technologynetworks.com |
| Application | Quantification of dye concentration in solutions, purity assessment. | mt.comtechnologynetworks.com |
| Methodology | Measurement of absorbance at λmax and use of a calibration curve. | mdpi.com |
| Example | Monitoring the degradation of Acid Brown 83 by tracking its concentration. | mdpi.com |
Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis and Degradation Product Identification
Fourier-Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in the this compound molecule and for tracking changes in its chemical structure during degradation processes. mdpi.comnih.gov This technique works by passing infrared radiation through a sample and measuring the frequencies at which the radiation is absorbed. These absorption frequencies correspond to the vibrational energies of specific chemical bonds within the molecule, providing a "molecular fingerprint". nih.gov
In the context of this compound, FTIR analysis can confirm the presence of key functional groups such as azo groups (-N=N-), sulfonic acid groups (-SO3H), hydroxyl groups (-OH), and aromatic rings. mdpi.com When this compound undergoes degradation, the cleavage of these bonds and the formation of new functional groups can be observed as changes in the FTIR spectrum. For example, the disappearance of the azo bond peak and the appearance of new peaks corresponding to carboxylic acids or other smaller molecules can indicate the breakdown of the original dye structure. princeton.eduspectroscopyonline.com Researchers have used FTIR to analyze the structural changes in materials used for dye removal and to understand the degradation pathways of similar dyes. princeton.eduusgs.gov
Table 2: Key Functional Groups of this compound and their Expected FTIR Absorption Regions
| Functional Group | Bond | Characteristic Absorption (cm⁻¹) |
|---|---|---|
| Azo Group | -N=N- | ~1400-1450 (often weak) |
| Sulfonic Acid | S=O | ~1350-1400 and ~1150-1200 |
| Hydroxyl Group | O-H | ~3200-3600 (broad) |
| Aromatic Ring | C=C | ~1450-1600 |
Chromatographic Methods for Separation and Identification
Chromatographic techniques are essential for separating this compound from complex mixtures and for identifying its degradation products.
High-Performance Liquid Chromatography (HPLC) for Purity and Degradation Monitoring
High-Performance Liquid Chromatography (HPLC) is a highly sensitive and versatile technique used to separate, identify, and quantify components in a mixture. researchgate.net In the analysis of this compound, reversed-phase HPLC (RP-HPLC) is commonly employed. chromatographyonline.com This method utilizes a non-polar stationary phase and a polar mobile phase. The separation is based on the differential partitioning of the analytes between the two phases.
HPLC is instrumental in assessing the purity of this compound by separating it from any impurities present in the sample. jfda-online.com During degradation studies, HPLC can be used to monitor the decrease in the concentration of the parent dye and the emergence of degradation products over time. chromatographyonline.comunr.edu.ar By comparing the retention times of the peaks in the chromatogram with those of known standards, the components can be identified. The area under each peak is proportional to the concentration of the corresponding compound, allowing for quantitative analysis. jfda-online.com For instance, HPLC has been widely used to monitor the degradation of various organic compounds, including dyes, under different stress conditions. chromatographyonline.comnih.gov
HPLC-Mass Spectrometry (HPLC-MS) for Molecular Weight Confirmation and Structural Analysis of Intermediates
In the study of this compound degradation, HPLC-MS is invaluable for identifying the various intermediate compounds formed during the breakdown process. epa.gov After separation by the HPLC column, the eluting compounds are introduced into the mass spectrometer. The resulting mass spectra can confirm the molecular weight of the parent dye and provide the molecular weights of the degradation products. mdpi.com Further structural information can be obtained using tandem mass spectrometry (MS/MS), where specific ions are fragmented to reveal their structural components. nih.gov This detailed structural analysis is crucial for elucidating the degradation pathways of this compound.
Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) Analysis for Mineralization Assessment
Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) are key analytical parameters used to assess the extent of mineralization of organic pollutants, such as this compound, during treatment processes. uga.edualmawatech.com Mineralization refers to the complete oxidation of organic compounds into simpler inorganic substances like carbon dioxide and water. mdpi.com
COD measures the amount of oxygen required to chemically oxidize the organic and inorganic substances in a water sample. almawatech.com A decrease in the COD value after treatment indicates a reduction in the concentration of oxidizable pollutants. researchgate.net TOC, on the other hand, directly measures the total amount of carbon bound in organic compounds. uga.edu A reduction in TOC is a direct indicator of the removal of organic molecules from the solution. gnest.org
In studies on the degradation of Acid Brown dyes, both COD and TOC analyses are employed to evaluate the effectiveness of various advanced oxidation processes. For example, research on the electrochemical degradation of Acid Brown showed a significant reduction in COD, indicating the breakdown of the dye molecules. researchgate.net Similarly, studies on photocatalytic degradation processes track the removal of TOC to quantify the mineralization of the dye. mdpi.comnih.gov The ratio of COD to TOC can also provide insights into the oxidation state of the carbon in the organic matter and how it changes during degradation. nih.govconcawe.eumdpi.com
Table 2: COD and TOC Removal in Wastewater Treatment Studies
| Treatment Process | Pollutant | Initial Concentration | % COD Removal | % TOC Removal | Source |
|---|---|---|---|---|---|
| Anodic Oxidation | Acid Brown & Reactive Blue Dyes | - | up to 89% | - | researchgate.net |
| Sonophotocatalysis | Acid Red 14 | 100 mg/L | 84.15% | 69.96% | mdpi.com |
| Solar Photo-Fenton | Petroleum Wastewater | - | 78% | 64% | gnest.org |
| Ozonation | Hydrolyzed Reactive Dye | - | 40-50% | 25-30% | sswm.info |
Industrial Applications and Process Chemistry of Acid Brown 33
Dyeing Processes and Fiber Interactions
The industrial use of Acid Brown 33 is most prominent in the textile sector, where it is valued for its ability to impart a yellow-brown hue to various fibers. worlddyevariety.com The dyeing process is a complex interplay of chemical and physical phenomena, governed by factors such as the nature of the fiber, the composition of the dyebath, and the operational parameters.
Application in Wool, Silk, and Nylon Dyeing
This compound is extensively used for dyeing protein fibers like wool and silk, as well as synthetic fibers like nylon. worlddyevariety.comemperordye.comcamajfiberarts.com These fibers possess amine functional groups that, under acidic conditions, become protonated to form cationic sites. inflibnet.ac.in This positive charge provides an anchor for the anionic this compound dye molecules, facilitating a strong ionic bond. inflibnet.ac.in
For wool dyeing , this compound is typically applied in a weak acid bath with a pH range of 4 to 5. emperordye.com To enhance the exhaustion of the dye from the bath onto the fiber, sulfuric acid may be added towards the end of the dyeing cycle. emperordye.com It is considered a key component in the palette of acid medium brown dyes and is widely used for fine carded fabrics. emperordye.com
Silk dyeing with this compound can be carried out using either a pre-mordant or post-mordant method to improve fastness properties. emperordye.com
When it comes to nylon dyeing , a post-mordant method is generally preferred. emperordye.com This involves treating the dyed material with a chromium salt and boiling for an extended period, typically 90 to 120 minutes, to achieve excellent color fastness. emperordye.com However, due to the complexity of this process, neutral dyes are sometimes used as an alternative. emperordye.com this compound is also utilized for dyeing elastic nylon yarn, where it provides superior color fastness. emperordye.com
Mechanisms of Dye Exhaustion and Fixation in Textile Baths
The process of dyeing with acid dyes like this compound involves two critical stages: exhaustion and fixation. emperordye.cominflibnet.ac.iniosrjournals.org
Exhaustion refers to the migration of the dye molecules from the aqueous dyebath onto the surface and into the amorphous regions of the fiber. This process is driven by the affinity between the dye and the fiber. inflibnet.ac.inconsegicbusinessintelligence.com In an acidic medium, the amino groups in wool, silk, and nylon fibers get protonated, creating positive charges (-NH3+). The anionic sulfonate groups (-SO3-) in the this compound molecule are then attracted to these cationic sites, initiating the dyeing process. inflibnet.ac.in
Influence of Bath Conditions (pH, Temperature, Auxiliaries) on Dyeing Outcomes
The success of the dyeing process with this compound is highly dependent on the careful control of dyebath conditions.
pH: The pH of the dyebath is a critical parameter that influences the rate and extent of dye uptake. inflibnet.ac.indyestuffscn.com A lower pH (more acidic condition) increases the number of cationic sites on the fiber, leading to a faster and more complete exhaustion of the dye. dyestuffscn.com For this compound on wool, a weakly acidic bath (pH 4-5) is initially used, with a potential increase in acidity later in the process to maximize dye uptake. emperordye.com However, excessive acidity can lead to a reddish hue. emperordye.com
Temperature: Temperature plays a crucial role in the dyeing process by influencing dye solubility, fiber swelling, and the kinetic energy of the dye molecules. dyestuffscn.com Increasing the temperature generally enhances the diffusion of the dye into the fiber, leading to better penetration and leveling. dyestuffscn.comdebagkimya.com For many acid dyeing processes, the temperature is gradually raised to the boil to ensure even coloration. dyestuffscn.com
Auxiliaries: Various chemical auxiliaries are used to optimize the dyeing process. Leveling agents are employed to ensure a uniform distribution of the dye on the fiber, preventing patchy or uneven coloring. Electrolytes, such as Glauber's salt (sodium sulfate), can be added to the dyebath to control the rate of dye exhaustion. slideshare.net In the case of mordant dyeing with this compound, chromium salts are used as a post-treatment to form a metal complex with the dye, significantly improving color fastness. worlddyevariety.comemperordye.com
Color Fastness Properties and Their Evaluation in Academic Studies
Color fastness refers to the resistance of a dyed material to various external factors such as washing, light, perspiration, and rubbing. consegicbusinessintelligence.comd-nb.infotul.cz Academic studies and industrial standards provide data on the fastness properties of dyes like this compound. worlddyevariety.commdpi.com
The color fastness of this compound is generally good, particularly when applied using a mordanting technique. worlddyevariety.comemperordye.com The use of chromium salts in the post-mordanting of nylon, for instance, results in excellent fastness properties. emperordye.com
Below is a table summarizing typical color fastness ratings for this compound on wool, as evaluated by standard testing methods.
| Fastness Test | Rating (on a scale of 1-5, with 5 being the best) |
| Sun exposure | 3 |
| Soaping (60°C) | 5 |
| Perspiration | 5-6 |
| Friction (Dry) | 4-5 |
| Friction (Wet) | 5 |
| Ironing | 4-5 |
| Dry Cleaning | 5 |
| Chlorine Bleaching | 3 |
| Oxygen Bleaching | 1 |
| Data sourced from industry documentation. emperordye.com |
Use in Other Industrial Coloration Processes (e.g., Leather, Paper)
Beyond textiles, this compound finds application in the coloration of other materials.
Leather Dyeing: this compound is used for dyeing leather, where it imparts a brown color. worlddyevariety.comscolorant.com The dyeing process for leather is complex, as the dye must penetrate the collagen network of the material. debagkimya.com The pH of the dye bath is a critical factor in controlling the penetration and fixation of the dye on the leather. debagkimya.com
Paper Dyeing: The paper industry also utilizes acid dyes for coloration. alibaba.comcolorantsgroup.com While specific details on the use of this compound in paper dyeing are less documented in readily available literature, acid dyes, in general, are used for coloring paper products.
Challenges and Innovations in Industrial Dyeing Chemistry
The industrial application of acid dyes like this compound is not without its challenges. A primary concern is the environmental impact of the dyeing process, particularly the treatment of wastewater containing residual dyes and chemicals. consegicbusinessintelligence.comglobalscientificjournal.commdpi.com
Innovations in dyeing chemistry are continuously being explored to address these challenges. These include:
Eco-friendly Dyeing Processes: Research is ongoing to develop more sustainable dyeing methods that reduce water and energy consumption. consegicbusinessintelligence.comeuropa.eu This includes the exploration of low-temperature dyeing processes and the use of biodegradable auxiliaries. consegicbusinessintelligence.com
Improved Dye Formulations: Efforts are being made to create dyes with higher fixation rates, which would minimize the amount of dye released into the effluent. chemrxiv.org
Advanced Wastewater Treatment: New technologies for treating dye-containing wastewater are being developed, including biological degradation, photocatalysis, and advanced oxidation processes, to mitigate the environmental impact of the dyeing industry. globalscientificjournal.comchemrxiv.org
Regulatory Frameworks and Environmental Policy Implications for Industrial Dye Waste
Global and Regional Environmental Regulations Pertaining to Dye Discharge
A complex web of international, regional, and national regulations governs the discharge of industrial dye waste. These regulations often set specific limits for various pollutants and encourage the adoption of cleaner production technologies.
Globally, initiatives like the Zero Discharge of Hazardous Chemicals (ZDHC) Programme are pushing for the elimination of hazardous chemicals, including certain azo dyes, from textile supply chains. sustainability-directory.comceowatermandate.org The ZDHC provides wastewater guidelines that establish unified global expectations for wastewater quality in the apparel and footwear industry. ceowatermandate.orgroadmaptozero.com
Key Regional and National Regulatory Frameworks:
European Union: The EU has a comprehensive regulatory framework addressing industrial pollution. The Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation controls the use of chemical substances, including certain azo dyes known to cleave into carcinogenic aromatic amines. sustainability-directory.commetaskills4tclf.euuark.edu The Industrial Emissions Directive (IED) requires industrial installations, including textile plants, to obtain permits and adhere to Best Available Techniques (BAT) to minimize their environmental impact. metaskills4tclf.eueuropa.eu The Water Framework Directive aims to protect and improve water quality across the EU. metaskills4tclf.euaquacycl.com Furthermore, by January 1, 2025, EU member states are required to have established separate collection systems for textiles, promoting a circular economy. metaskills4tclf.eu In 2022, new norms were adopted under the IED to specifically address emissions from the wet processing of textiles, targeting over 20 air and water pollutants. europa.eu
United States: The U.S. Environmental Protection Agency (EPA) regulates the discharge of pollutants into water bodies under the Clean Water Act. The EPA has established Effluent Limitation Guidelines for various industries, including textile mills (40 CFR Part 410). researchgate.netepa.gov These guidelines set limits on pollutants that can be discharged. The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous wastes, which can include certain dye and pigment production wastes. federalregister.govepa.gov The EPA has also conducted studies on the presence of per- and polyfluoroalkyl substances (PFAS) in textile mill wastewater. epa.gov
China: As a major textile producer, China has implemented stringent regulations to control water pollution from the dyeing and finishing industry. webflow.comwatertechsh.com The country has invested in advanced oxidation technologies to treat dye-laden effluents and has established discharge standards for water pollutants from the textile industry. webflow.comwaterandwastewater.com
India: The Indian government, under the Environment (Protection) Act of 1986, has set standards for the emission and discharge of pollutants from the dye and dye intermediate industry. corpseed.com In some cases, a "zero liquid discharge" policy has been implemented for textile factories, requiring all wastewater to be recycled back into the production process. waterandwastewater.com
Canada: Environment and Climate Change Canada has established release guidelines for certain azo disperse dyes in the textile sector to limit their release into the aquatic environment. canada.ca
These regulations often specify limits for parameters such as pH, Biochemical Oxygen Demand (BOD), Chemical Oxygen Demand (COD), Total Suspended Solids (TSS), and specific chemical substances. un.orgsigmadafclarifiers.com The enforcement of these regulations is crucial to mitigating the environmental impact of industrial dye waste. ontosight.ai
Research Contributions to Sustainable Industrial Waste Management Practices
In response to regulatory pressures and growing environmental concerns, significant research has been dedicated to developing sustainable practices for managing industrial dye waste. This research focuses on both minimizing the generation of waste and effectively treating the wastewater that is produced.
Minimization of Environmental Release and Pollution Control Technologies
A primary goal in sustainable waste management is to minimize the release of pollutants into the environment. This can be achieved through a combination of process optimization and the implementation of advanced pollution control technologies.
Pollution Prevention Measures:
Substitution of Hazardous Chemicals: A key strategy is to replace toxic and persistent dyes, such as certain azo dyes, with less harmful and more biodegradable alternatives. ifc.org
Process Control: Metering and controlling the quantities of toxic ingredients used in the dyeing process can significantly minimize wastage. ifc.org
Pollution Control Technologies:
A variety of physical, chemical, and biological treatment methods are employed to remove dyes from industrial wastewater. iwaponline.comresearchgate.netnih.gov Often, a combination of these techniques is necessary to achieve the desired level of treatment. austinpublishinggroup.com
| Treatment Technology | Description |
| Physical Methods | |
| Adsorption | Uses materials like activated carbon to bind and remove dye molecules from wastewater. waterandwastewater.commdpi.com This method is effective but can be costly. mdpi.com |
| Membrane Filtration | Technologies like reverse osmosis, nanofiltration, and ultrafiltration physically separate dye molecules from water. waterandwastewater.comnih.govmdpi.com |
| Coagulation & Flocculation | Chemicals are added to clump small dye particles together, making them easier to remove. waterandwastewater.com |
| Chemical Methods | |
| Advanced Oxidation Processes (AOPs) | These processes, including ozonation and the Fenton process, use powerful oxidizing agents to break down complex dye molecules. iwaponline.commdpi.comnih.gov |
| Electrochemical Treatment | This method uses electrical currents to degrade dye pollutants. researchgate.net |
| Biological Methods | |
| Aerobic & Anaerobic Treatment | Microorganisms are used to break down organic pollutants in wastewater, either in the presence (aerobic) or absence (anaerobic) of oxygen. waterandwastewater.comiwaponline.com Anaerobic processes can be effective in reducing the color of azo dyes. waterandwastewater.comwrc.org.za |
| Bioreactors | Technologies like Membrane Bioreactors (MBR) and Moving Bed Biofilm Reactors (MBBR) combine biological treatment with physical separation for enhanced efficiency. iwaponline.commdpi.com |
Research continues to focus on developing more efficient, cost-effective, and environmentally friendly treatment technologies, such as the use of nanomaterials and microbial fuel cells. nih.govsustainability-directory.com
Legislative Requirements for Industrial Wastewater Treatment
Legislation governing industrial wastewater treatment is becoming increasingly stringent globally. waterandwastewater.comesemag.com These laws mandate that industries treat their effluent to meet specific discharge standards before it can be released into the environment. un.org
Key legislative requirements often include:
Effluent Discharge Limits: Regulations set maximum permissible concentrations for various pollutants in discharged wastewater. These limits can vary depending on the receiving water body (e.g., inland vs. coastal waters). un.org For example, the U.S. EPA sets limits for parameters like chemical content and color in textile wastewater. waterandwastewater.com
Pre-treatment of Wastewater: Industries discharging to municipal wastewater treatment plants are often required to pre-treat their effluent to remove substances that could interfere with the public treatment process. bestbalticproject.eu
Monitoring and Reporting: Companies are typically required to regularly monitor their wastewater discharges and report the results to regulatory authorities. canada.caontosight.ai
Emergency Planning: Dye manufacturing plants may be required to develop and implement emergency plans to prevent and respond to accidental releases of harmful substances. ifc.org
The trend is towards more comprehensive regulations that consider the entire lifecycle of products and promote a circular economy, as seen in recent EU initiatives. metaskills4tclf.eu There is also a push for decentralized, on-site treatment of industrial wastewater to prevent pollutants from entering public water systems. watertechsh.comesemag.com
Economic and Technological Considerations in Compliance Strategies
Complying with environmental regulations presents both economic and technological challenges for the dye manufacturing and textile industries. The cost of implementing and operating wastewater treatment systems can be substantial, and the selection of the most appropriate technology depends on various factors.
Economic Considerations:
Capital and Operational Costs: The initial investment in pollution control equipment (CAPEX) and the ongoing operational and maintenance costs (OPEX) are significant financial considerations for businesses. austinpublishinggroup.commdpi.com These costs can include the purchase of equipment, chemicals, energy consumption, and sludge disposal. austinpublishinggroup.com
Economic Viability: The economic feasibility of adopting expensive treatment technologies can be a major hurdle, particularly for smaller companies in a competitive market. meghmaniglobal.com
Price Increases: While some of the costs of pollution abatement may be passed on to consumers through price increases, the ability to do so is often limited by market forces. epa.gov
Financial Support: Government incentives and financial support can play a role in encouraging industries to adopt cleaner technologies. meghmaniglobal.com
A comparative study of different biological treatment methods for textile wastewater found that while a Membrane Bioreactor (MBR) was the most technically efficient, a Moving Bed Biofilm Reactor (MBBR) was a more economically attractive option due to lower capital expenditures. mdpi.com
Technological Considerations:
Wastewater Characteristics: The composition of industrial wastewater can be highly variable, depending on the specific dyes and processes used. sigmadafclarifiers.com This variability makes it challenging to design a single treatment system that is effective for all effluents.
Treatment Efficiency: Different technologies have varying efficiencies in removing specific pollutants. A combination of treatment methods is often required to meet strict discharge limits. austinpublishinggroup.com
Technological Advancement: The continuous development of new and improved treatment technologies offers opportunities for more efficient and cost-effective compliance. However, staying abreast of these advancements and integrating them into existing systems can be a challenge. iwaponline.com
Ultimately, a successful compliance strategy requires a holistic approach that balances environmental responsibility with economic realities and technological capabilities. This involves careful planning, investment in appropriate technologies, and a commitment to continuous improvement in waste management practices. meghmaniglobal.com
Future Research Directions for Acid Brown 33
Development of Novel Synthesis Routes with Reduced Environmental Footprint
Traditional synthesis of azo dyes often involves stoichiometric reagents and harsh reaction conditions, leading to significant waste generation and the use of environmentally unfriendly catalysts. Research into greener synthesis routes for Acid Brown 33 is a primary area for development, aiming to enhance atom efficiency, reduce energy consumption, and minimize hazardous byproducts. researchgate.net
Future investigations should focus on several promising "green chemistry" approaches:
Solvent-Free Synthesis: Methodologies such as grindstone chemistry, which involves carrying out reactions by grinding solids together at room temperature without any solvent, have shown success for other azo dyes. rsc.org This approach dramatically reduces the use of toxic organic solvents, minimizes reaction times, and can lead to higher yields.
Catalytic Innovations: The development and application of reusable, environmentally benign catalysts can replace traditional stoichiometric reagents. Research into nano catalysts like nano silica-supported boron trifluoride (nano BF3·SiO2) or sulfonic acid functionalized magnetic nanoparticles (Fe3O4@SiO2-SO3H) has proven effective for other azo dyes and could be adapted for this compound synthesis. researchgate.netresearchgate.net These catalysts are often easily recoverable and can be reused multiple times, aligning with cleaner production goals. rsc.org
Alternative Reagents and Feedstocks: A significant area of research is the replacement of hazardous precursor materials. For premetallized acid dyes, which often use chromium and cobalt, research has shown that iron can be an environmentally friendly alternative, producing complexes with comparable fastness properties. researchgate.net Exploring the potential for an iron-complexed version of this compound could be a significant step forward. Additionally, sourcing precursors from renewable feedstocks, such as algae, represents a long-term goal for sustainable dye production. globaltextiletimes.com
A comparative analysis of potential green synthesis methods is presented in the table below, highlighting key performance indicators relevant to environmental impact.
| Synthesis Method | Key Advantages | Potential for this compound | Research Focus |
| Solvent-Free Grinding | Reduces/eliminates toxic solvents; lowers energy consumption; simplifies product isolation. rsc.org | High | Adaptation of grinding techniques for the specific reactants used in this compound synthesis. |
| Magnetic Nanoparticle Catalysis | High efficiency; catalyst is easily recoverable and recyclable; mild reaction conditions. researchgate.net | High | Synthesis of a specific magnetic catalyst tailored to the diazotization and coupling reactions of this compound. |
| Supercritical CO2 Medium | Eliminates aqueous effluent; combines synthesis and dyeing into one step; non-toxic medium. textalks.com | Medium | Investigating the solubility and reactivity of this compound precursors in supercritical carbon dioxide. |
| Bio-based Precursors (e.g., Algae) | Uses renewable feedstocks; biodegradable products; potential for carbon-neutral process. globaltextiletimes.com | Low (Long-term) | Genetic engineering of algae to produce precursor molecules suitable for azo dye synthesis. globaltextiletimes.com |
This table presents a conceptual framework for future research based on findings from analogous dye synthesis studies.
Integration of Multi-Pollutant Removal Systems for Complex Industrial Effluents
Industrial wastewater from textile, leather, and printing industries is rarely composed of a single pollutant. quora.comsusbio.in Effluents are typically complex mixtures containing various dyes, heavy metals, surfactants, and salts, which can fluctuate significantly in composition and concentration. iwaponline.comaquacycl.comwatertechonline.com This complexity poses a significant challenge for conventional wastewater treatment plants. quora.com Future research must therefore focus on the removal of this compound within the context of these multi-pollutant systems.
The key research challenges include:
Competitive and Synergistic Effects: The presence of other pollutants can either inhibit or, in some cases, enhance the removal of a target dye. For instance, some studies have shown that the presence of certain dyes can reduce the adsorption efficiency of heavy metals, and vice-versa, due to competition for active sites on adsorbents. nih.govresearchgate.net Conversely, some photocatalytic systems show synergistic effects where the degradation of one compound aids in the breakdown of another. acs.org Research is needed to quantify these interactions specifically for this compound in the presence of common co-pollutants like chromium, copper, and other acid or reactive dyes.
Development of Broad-Spectrum Adsorbents: Materials that can simultaneously adsorb different classes of pollutants are highly desirable. Layered double hydroxides (LDHs), for example, have shown promise in the simultaneous removal of heavy metal ions and anionic dyes through a combination of adsorption and photocatalysis. acs.org Future work should involve testing and optimizing such multifunctional materials for effluents containing this compound.
Advanced Oxidation Processes (AOPs): Integrated systems combining different AOPs, such as ozonation with electrocoagulation (EC-O) or Fenton processes with microbial fuel cells (Microbial-electro-Fenton), are capable of mineralizing a wide range of organic compounds. mdpi.comnih.gov Optimizing these hybrid systems for complex effluents containing this compound is a critical research direction. This involves understanding how the dye and its co-contaminants respond to the highly reactive species generated, such as hydroxyl radicals. nih.gov
The table below outlines potential treatment efficiencies for multi-pollutant systems, a target for future experimental validation involving this compound.
| Treatment System | Target Pollutants | Potential Mechanism | Key Research Question for this compound |
| NiAl-Layered Double Hydroxide (B78521) | Anionic Dyes, Heavy Metal Cations (Pb²⁺, Cu²⁺) | Adsorption, Photocatalysis, Surface Reduction acs.org | What is the synergistic/antagonistic effect on the removal of this compound and co-present heavy metals? acs.org |
| Electrocoagulation-Ozonation (EC-O) | Azo Dyes, COD, Suspended Solids | Coagulation, Adsorption, Oxidative Breakdown mdpi.com | What are the optimal operational parameters (current density, ozone dose) for maximizing this compound removal from a mixed effluent? mdpi.com |
| Microbial-Electro-Fenton System (MEFS) | Dyes, Organic Compounds | Microbial Degradation, Fenton Oxidation nih.gov | Can MEFS achieve complete mineralization of this compound in a complex, high-strength industrial wastewater? |
| Activated Carbon from Waste Biomass | Dyes, Heavy Metals (Cr, Cd, Cu) | Physisorption, Chemisorption nih.govresearchgate.net | How does the presence of this compound affect the breakthrough time for heavy metals in a continuous flow column system? nih.gov |
This table is illustrative, based on data for similar dyes and pollutants, and serves as a guide for future research on this compound.
Advanced Modeling and Simulation of Degradation Pathways and Adsorption Phenomena
To move beyond empirical, trial-and-error approaches for treatment process design, advanced modeling and simulation are indispensable tools. nih.gov These computational methods can provide deep, molecular-level insights into the mechanisms of dye degradation and adsorption, saving time and resources in the development of new technologies. nih.gov
Future research should employ a multi-scale modeling approach for this compound:
Quantum Mechanics (QM) for Degradation Pathways: Methods like Density Functional Theory (DFT) can be used to model the oxidative degradation of this compound. researchgate.netacs.org By simulating the interaction of the dye molecule with hydroxyl radicals, researchers can predict the most likely points of initial attack (e.g., the azo bond versus the aromatic rings), calculate the energy barriers for different reaction pathways, and identify the structure of intermediate breakdown products. acs.org This is crucial for designing AOPs that can achieve complete mineralization.
Molecular Dynamics (MD) for Adsorption: MD simulations can model the entire adsorption process of an this compound molecule onto an adsorbent surface (e.g., activated carbon or a metal oxide). worldscientific.comtandfonline.com These simulations provide detailed information on the adsorption configuration (e.g., flat vs. vertical orientation), interaction energies, and the role of solvent (water) molecules. nih.govtandfonline.com This understanding can guide the design of adsorbents with optimized surface chemistry and porosity for maximum dye uptake.
Process-Level Modeling for Optimization: Statistical techniques like Response Surface Methodology (RSM) are powerful for optimizing the operational parameters of a treatment process. mdpi.commdpi.comacs.org By designing a set of experiments where variables such as pH, catalyst dose, and initial dye concentration are systematically varied, a quadratic model can be developed to predict the dye removal efficiency. mdpi.comacs.orgpjoes.com This allows for the identification of optimal conditions with a minimal number of experiments, making the development process more efficient. mdpi.com Mathematical models can also be developed to describe the kinetics of degradation or the breakthrough curves in a continuous adsorption column. nih.govhibiscuspublisher.com
The following table summarizes key parameters that can be derived from different modeling techniques for this compound.
| Modeling Technique | Key Outputs | Application for this compound |
| Density Functional Theory (DFT) | Reaction energies, transition state structures, bond dissociation energies. acs.org | Predicting the primary degradation pathway (e.g., N=N vs. C-N bond cleavage) and identifying persistent intermediates. researchgate.net |
| Molecular Dynamics (MD) Simulation | Adsorption energy, radial distribution functions, diffusion coefficients. tandfonline.com | Understanding the binding mechanism onto adsorbent surfaces and guiding the design of novel adsorbent materials. tandfonline.com |
| Response Surface Methodology (RSM) | Predictive quadratic models, 3D response surfaces, optimized operational parameters (pH, temp, etc.). mdpi.comacs.org | Efficiently determining the optimal conditions for a given treatment process (e.g., photocatalysis) to maximize removal efficiency. mdpi.commdpi.com |
| Kinetic and Isotherm Models (e.g., Langmuir, Freundlich) | Adsorption capacity (q_max), rate constants (k), goodness-of-fit (R²). nih.govresearchgate.net | Quantifying the performance of an adsorbent and describing the equilibrium and rate of the adsorption process. researchgate.net |
This table provides examples of modeling applications that are directly relevant for future studies on this compound.
Cross-Disciplinary Approaches for Comprehensive Environmental Risk Assessment (excluding toxicology)
A comprehensive assessment of the environmental risk posed by this compound must extend beyond direct toxicity to aquatic organisms. The mere presence of the dye in the environment can have significant physical and chemical effects on ecosystem structure and function. A cross-disciplinary approach is needed to evaluate these non-toxicological risks.
Key areas for future research include:
Impact on Aquatic Primary Productivity: The strong color of this compound can significantly reduce light penetration in the water column. researchgate.netmdpi.comnih.gov This light attenuation can inhibit the photosynthetic activity of phytoplankton and benthic algae, which form the base of the aquatic food web. colby.eduresearchgate.net Future research should quantify the relationship between this compound concentration and the reduction in gross primary production and community respiration in model aquatic ecosystems. colby.edu This requires collaboration between environmental chemists and aquatic ecologists.
Alteration of Soil Physicochemical Properties: When dye-containing effluents are used for irrigation or are discharged onto land, the dye molecules can alter the physical and chemical properties of the soil. researchgate.net Azo dyes can affect soil pH, clog soil pores, and interact with soil organic matter. researchgate.net These changes can, in turn, impact soil microbial communities and the activity of essential soil enzymes responsible for nutrient cycling. Investigations by soil scientists and microbiologists are needed to determine the long-term effects of this compound accumulation on soil health and agricultural productivity.
Environmental Fate and Transport Modeling: Understanding where the dye will go once released into the environment is critical. This involves studying its partitioning between water, soil, and sediment, its potential for bioaccumulation in organisms (independent of toxic effects), and its transport downstream in river systems. Geochemists and environmental modelers can collaborate to develop models that predict the environmental concentration of this compound under different release scenarios, identifying areas that may become zones of high exposure.
| Impact Area | Relevant Disciplines | Key Research Parameters | Potential Consequence |
| Aquatic Light Attenuation | Aquatic Ecology, Limnology, Environmental Optics | Light extinction coefficient, Photosynthetically Active Radiation (PAR) depth, Chlorophyll-a concentration. colby.edu | Reduction in primary productivity, leading to disruption of the aquatic food web. colby.eduresearchgate.net |
| Soil Quality Alteration | Soil Science, Agricultural Science, Microbiology | Soil pH, Cation Exchange Capacity (CEC), Soil enzyme activity (e.g., dehydrogenase, urease). researchgate.net | Reduced soil fertility, inhibition of nutrient cycling, and potential impact on crop growth. |
| Sediment-Water Partitioning | Geochemistry, Environmental Chemistry | Adsorption-desorption isotherms with natural sediments, Partition coefficient (Kd). | Accumulation of the dye in benthic zones, creating a long-term reservoir of the pollutant. |
| Hydrological Transport | Hydrology, Environmental Modeling | River flow rates, dispersion coefficients, dye degradation rates in natural waters. | Predicting downstream exposure concentrations and the spatial extent of the contamination plume. |
This table outlines a cross-disciplinary research framework for assessing the non-toxicological environmental risks of this compound.
Q & A
Basic Research Questions
Q. What are the optimal synthetic conditions for Acid Brown 33, and how do variations in reaction parameters (e.g., pH, temperature) affect yield and purity?
- Methodological Answer : Design controlled experiments using factorial design or response surface methodology to isolate variables (e.g., pH, temperature, reagent molar ratios). Characterize products via HPLC for purity analysis and gravimetric methods for yield quantification. Compare results against established protocols to identify deviations .
Q. How can researchers reliably characterize the structural and spectral properties of this compound?
- Methodological Answer : Employ a combination of spectroscopic techniques (e.g., FTIR for functional groups, NMR for structural elucidation, UV-Vis for absorbance maxima). Cross-validate results with computational simulations (e.g., DFT calculations) to resolve ambiguities. Document spectral data in standardized formats to ensure reproducibility .
Q. What are the stability profiles of this compound under varying environmental conditions (e.g., light, humidity)?
- Methodological Answer : Conduct accelerated stability studies using controlled environmental chambers. Monitor degradation via LC-MS to identify breakdown products. Apply kinetic modeling (e.g., Arrhenius equation) to predict shelf-life under standard conditions .
Advanced Research Questions
Q. What mechanistic pathways explain the photodegradation of this compound in aqueous solutions, and how do reactive oxygen species (ROS) influence these pathways?
- Methodological Answer : Use laser flash photolysis coupled with ESR spectroscopy to track transient intermediates. Quantify ROS (e.g., hydroxyl radicals, singlet oxygen) using fluorescent probes (e.g., terephthalic acid for OH•). Correlate degradation rates with ROS scavengers/inhibitors to establish causality .
Q. How do contradictory findings in the literature regarding this compound’s toxicity to aquatic organisms arise, and what experimental designs can resolve these discrepancies?
- Methodological Answer : Perform meta-analyses of existing toxicity data to identify confounding variables (e.g., test species, exposure duration). Conduct standardized bioassays (e.g., Daphnia magna acute toxicity tests) under controlled lab conditions. Apply statistical tools (e.g., ANOVA with post-hoc tests) to isolate factors causing variability .
Q. Can computational models accurately predict the adsorption behavior of this compound onto heterogeneous environmental matrices (e.g., soil, microplastics)?
- Methodological Answer : Develop machine learning models trained on experimental adsorption isotherms (e.g., Langmuir, Freundlich). Validate predictions using batch adsorption experiments with characterized matrices. Incorporate variables like ionic strength and organic matter content to improve model generalizability .
Q. What role do synergistic/antagonistic interactions play when this compound coexists with other dyes in wastewater, and how can these interactions be quantified?
- Methodological Answer : Use factorial experimental designs to test binary/multicomponent mixtures. Analyze interactions via isobolographic analysis or concentration addition models. Employ advanced analytics (e.g., LC-QTOF-MS) to detect co-degradation products and assess combined toxicity .
Methodological Considerations for Data Analysis
- Resolving Data Contradictions : Apply triangulation by combining experimental, computational, and literature-derived data. Use sensitivity analysis to identify critical variables affecting reproducibility .
- Ensuring Reproducibility : Document protocols in line with FAIR principles (Findable, Accessible, Interoperable, Reusable). Include raw datasets, instrument calibration details, and negative controls in supplementary materials .
- Ethical and Environmental Compliance : Assess environmental risks using lifecycle analysis (LCA) frameworks. Adopt green chemistry principles (e.g., atom economy, solvent reduction) in synthetic workflows .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
